![molecular formula C11H18ClNO B3142588 [2-(4-Methoxyphenyl)ethyl]dimethylamine hydrochloride CAS No. 50822-98-5](/img/structure/B3142588.png)
[2-(4-Methoxyphenyl)ethyl]dimethylamine hydrochloride
Overview
Description
“[2-(4-Methoxyphenyl)ethyl]dimethylamine hydrochloride”, also known as 4-Methyl-2-phenylethylamine hydrochloride or DMBA, is a synthetic compound that is commonly used in research for its potential therapeutic applications. It is a hydrochloride and an organoammonium salt .
Synthesis Analysis
A novel synthetic method was developed for the synthesis of venlafaxine using inexpensive reagents . An improvement in the method, in the yield was achieved for the conversion of the venlafaxine . This is an improved version, simple and efficient method for the large-scale synthesis of venlafaxine .Molecular Structure Analysis
The molecular formula of “[2-(4-Methoxyphenyl)ethyl]dimethylamine hydrochloride” is C11H18ClNO. The molecular weight is 215.72 g/mol. The IUPAC name is 2-(4-methoxyphenyl)-N,N-dimethylethanamine .Chemical Reactions Analysis
4-Methoxyphenethylamine inhibits the monoamine oxidase-catalyzed deamination of both tyramine and tryptamine . 4-Methoxyphenethylamine is used as a precursor for the synthesis of other organic compounds by the alkylation reaction .Physical And Chemical Properties Analysis
“[2-(4-Methoxyphenyl)ethyl]dimethylamine hydrochloride” has a molecular weight of 215.72 g/mol. The physical form of this compound is a light yellow liquid .Scientific Research Applications
- Application : Researchers have investigated DMBA as a potential neuroprotective agent. It modulates glucose homeostasis through O-GlcNAcylation, a post-translational modification, which may enhance neuron survival during ischemic stroke .
- Application : DMBA derivatives have been incorporated into herbicidal ionic liquids. These compounds exhibit herbicidal activity against plants like cornflower (Centaurea cyanus L.) under greenhouse conditions. Researchers have synthesized various ionic liquids containing the (4-chloro-2-methylphenoxy)acetate (MCPA) anion and phenoxyethylammonium cation, varying the alkyl chain length and substitution patterns .
- Application : Tris(2-hydroxyethyl)ammonium (4-chloro-2-methylphenoxy)acetate (chlorocreasin), a chloro-substituted DMBA analog, exhibited pronounced antitumor activity. This opens prospects for its application in medicine and agriculture .
- Application : DMBA-based ILs could potentially be used in dissolving cellulose or extracting lignin from biomass, facilitating its transformation into aromatic compounds .
Neuroprotection and Stroke Research
Herbicidal Ionic Liquids
Potential Therapeutic Applications
Antitumor Activity
Biopolymer Solvent and Biomass Transformation
Catalysis and Electrochemical Processes
Safety and Hazards
“[2-(4-Methoxyphenyl)ethyl]dimethylamine hydrochloride” is classified as a highly flammable liquid and vapor . It is toxic if swallowed or in contact with skin . It causes severe skin burns and eye damage . It is harmful if inhaled and may cause respiratory irritation . It is also harmful to aquatic life .
properties
IUPAC Name |
2-(4-methoxyphenyl)-N,N-dimethylethanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO.ClH/c1-12(2)9-8-10-4-6-11(13-3)7-5-10;/h4-7H,8-9H2,1-3H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONDKQVYTRHJIQF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCC1=CC=C(C=C1)OC.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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